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Compound of Interest

Compound Name: Auxinole

Cat. No.: B1665333 Get Quote

Technical Support Center: Auxinole
This technical support center provides researchers, scientists, and drug development

professionals with essential information on the solubility of Auxinole. Below you will find

troubleshooting guides and FAQs to facilitate your experiments.

Solubility Data
The solubility of Auxinole has been determined in various common laboratory solvents. The

following table summarizes the quantitative data for easy comparison.

Solvent
Concentration
(mg/mL)

Molarity (mM) Notes

Dimethyl Sulfoxide

(DMSO)
64 - ≥125[1][2] 199.14 - ≥388.96[1][2]

Use fresh, anhydrous

DMSO as moisture

can reduce

solubility[3].

Ethanol 5 - 12.5 ~15.5 - 38.90 -

Water Insoluble - -

Other Polar Organic

Solvents
Soluble -

Soluble in methanol,

acetone, and DMF.
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Protocol for Preparing a Concentrated Stock Solution of
Auxinole in DMSO
This protocol describes the preparation of a 200 mM stock solution of Auxinole in DMSO.

Materials:

Auxinole powder (MW: 321.37 g/mol )

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer

Sonicator bath (optional)

Procedure:

Weighing Auxinole: Accurately weigh 50 mg of Auxinole powder and place it into a sterile

container.

Adding Solvent: Add 0.77 mL of anhydrous DMSO to the Auxinole powder.

Dissolution: Vortex the mixture vigorously until the Auxinole is completely dissolved. If

particulates remain, sonicate the solution for 5-10 minutes in a bath sonicator. Gentle

warming to 37°C can also aid dissolution, but avoid excessive heat.

Storage: Store the 200 mM stock solution at -20°C or below for long-term stability. It is

recommended to aliquot the stock solution to avoid repeated freeze-thaw cycles. The DMSO

stock solution is reported to be stable at -15°C.
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Final Application
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Caption: Experimental workflow for preparing Auxinole working solutions.

Auxin Signaling Pathway
Auxinole functions as an antagonist in the auxin signaling pathway. It competitively inhibits the

formation of the TIR1-IAA-Aux/IAA complex, thereby blocking downstream auxin-responsive

gene expression.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.researchgate.net/figure/Kinetic-Solubility-Measurements-in-Phosphate-Buffered-Saline_tbl1_51908675
https://www.reddit.com/r/labrats/comments/rxlvr3/how_to_tackle_compound_solubility_issue/
https://www.selleckchem.com/products/auxinole.html
https://www.benchchem.com/product/b1665333#solubility-of-auxinole-in-different-solvents
https://www.benchchem.com/product/b1665333#solubility-of-auxinole-in-different-solvents
https://www.benchchem.com/product/b1665333#solubility-of-auxinole-in-different-solvents
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1665333?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1665333?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

